Cas no 39905-47-0 (p-Decyloxyaniline)

p-Decyloxyaniline Properties

Names and Identifiers

• p-Decyloxyaniline
• 4-decoxyaniline
• P-DECYLOXYANILINE ---LIQUID CRYSTAL INTERMEDIATE, SOLID AT ROOM TEMPERATURE---
• 4-decyloxy-aniline
• 4-decyloxyphenylamine
• 4-n-Decyloxyaniline
• ANILINE,p-(DECYLOXY)
• Benzenamine,4-(decyloxy)
• p-(Decyloxy)aniline
• p-n-(OC10H21)aniline
• 4-13-00-01019 (Beilstein Handbook Reference)
• SCHEMBL5049181
• DTXSID10192960
• FT-0639590
• Benzenamine, 4-(decyloxy)-
• 4-(Decyloxy)aniline
• AKOS012710809
• ANILINE, p-(DECYLOXY)-
• 39905-47-0
• MFCD00025322
• 4-(Decyloxy)aniline #
• M & B 2655
• BRN 2839562
• +Expand

• MDL： MFCD00025322
• InChIKey： XWGJQNKDSHYJID-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H27NO/c1-2-3-4-5-6-7-8-9-14-18-16-12-10-15(17)11-13-16/h10-13H,2-9,14,17H2,1H3
• SMILES： CCCCCCCCCCOC1=CC=C(C=C1)N

Computed Properties

• Exact Mass: 249.20900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 10
• Monoisotopic Mass: 249.209
• Heavy Atom Count: 18
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• LogP: 5.36950
• PSA: 35.25000
• Refractive Index: 1.508
• Boiling Point: 184℃
• Flash Point: 166.3°C
• Density: 0.943